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For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed protocols and application techniques for the use of 1,3-

Dichloropropene (1,3-D) in agricultural research settings. The information is intended to guide

the design and execution of experiments to evaluate its efficacy and environmental fate as a

soil fumigant for controlling nematodes and other soil-borne pests.

Overview and Formulations
1,3-Dichloropropene is a pre-plant soil fumigant used to manage a wide range of agricultural

pests, primarily plant-parasitic nematodes.[1][2][3] It is a volatile organochlorine compound,

typically available as a liquid mixture of cis and trans isomers.[3] Common formulations include

those for shank injection (e.g., Telone™ II) and emulsifiable concentrates for drip irrigation

(e.g., Telone™ EC, InLine™). Some formulations may also be mixed with chloropicrin to

broaden the spectrum of controlled diseases.[1]

Data Presentation: Application Rates and Efficacy
The following tables summarize key quantitative data from agricultural research studies on 1,3-

D.

Table 1: Application Rates of 1,3-Dichloropropene for Nematode Control
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Crop Target Pest
Application
Rate
(Liters/ha)

Application
Method

Soil Type Reference

Spring

Squash

Meloidogyne

spp. (Root-

knot

nematodes)

56, 84, 112,

168

Broadcast

with

conventional

chisels (30

cm deep)

Deep Sand [4]

Vegetable

Crops

General

Nematode

Control

~100-130

kg/ha
Not Specified Mineral Soils [1]

Carrots

General

Nematode

Control

18 to 20

gallons/acre
Not Specified Not Specified [3]

Potatoes

General

Nematode

Control

9 to 12

gallons/acre
Not Specified Mineral Soils [3]

Table 2: Efficacy of 1,3-Dichloropropene against Root-Knot Nematodes (Meloidogyne spp.) on

Spring Squash
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Treatment
(Liters/ha)

Reduction in
Second-Stage
Juveniles (Trial 1,
34 DAP)

Reduction in
Second-Stage
Juveniles (Trial 1,
65 DAP)

Reduction in Root
Galling Severity
(Both Trials)

56 Significant Significant Decreased

84 Significant Significant Best Control

112 Significant Significant Best Control

168 Significant Significant Best Control

0 (Untreated Control) - - -

DAP: Days After

Planting. Data

synthesized from

Riegel et al.[4]

Experimental Protocols
Protocol for Shank Injection Application of 1,3-
Dichloropropene
This protocol outlines the steps for applying 1,3-D via shank injection in a research setting.

Objective: To evaluate the efficacy of shank-injected 1,3-D for the control of soil-borne pests.

Materials:

1,3-Dichloropropene formulation (e.g., Telone™ II)

Tractor-mounted chisel plow or shank injector

Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, respiratory

protection, and eye protection[5]

Soil sampling equipment (probes, bags)
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Equipment for soil sealing (e.g., disk, roller, tarp)[1][6]

Procedure:

Pre-Application Site Preparation:

Conduct a baseline assessment of pest populations (e.g., nematode counts) in the

experimental plots.

Prepare the soil to a fine tilth to ensure proper fumigant distribution and sealing.[7]

Ensure soil moisture is adequate for fumigation.

Calibration of Application Equipment:

Calibrate the injection rig to deliver the precise application rate as determined by the

experimental design.

Application of 1,3-Dichloropropene:

Inject the 1,3-D at a depth of 12 to 18 inches (30 to 46 cm) below the soil surface.[1][3][6]

[8]

Maintain a consistent tractor speed to ensure uniform application.

Soil Sealing:

Immediately after application, seal the chisel traces to minimize volatilization.[4][6]

Common sealing methods include disking, rolling, or covering the treated area with a

plastic tarp.[1][6] Water sealing (immediate irrigation) can also be effective.[9]

Post-Application Monitoring:

Establish a plant-back interval, typically at least 7 days, to allow for fumigant dissipation

before planting the crop.[4]
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Collect soil and air samples at predetermined intervals to monitor the concentration and

dissipation of 1,3-D.

Assess pest populations and crop yield at various time points after planting to determine

efficacy.[4]

Protocol for Drip Irrigation Application of 1,3-
Dichloropropene
This protocol describes the application of emulsifiable 1,3-D formulations through a drip

irrigation system.

Objective: To assess the efficacy and distribution of drip-applied 1,3-D in the soil.

Materials:

Emulsifiable concentrate of 1,3-Dichloropropene (e.g., Telone™ EC)

Drip irrigation system with injectors

PPE (as listed in Protocol 3.1)

Soil sampling equipment

Plastic mulch or tarp (optional, but recommended to reduce emissions)[1][10]

Procedure:

System Setup and Pre-Application:

Install the drip irrigation system at the desired depth (e.g., shallow at 2.5 cm or deep at

20.3 cm).[11]

Prepare the experimental plots as described in Protocol 3.1.

If using plastic mulch, lay it over the beds before application.[10]

Application:
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Inject the emulsifiable 1,3-D into the irrigation water at a pre-calibrated rate.

The amount of irrigation water used will influence the distribution of the fumigant in the soil

profile.[12]

Post-Injection Flushing:

After the required amount of fumigant has been applied, continue to run water through the

system to flush any remaining product from the drip lines.[11]

Post-Application Monitoring:

Follow the post-application monitoring steps outlined in Protocol 3.1, paying close

attention to the spatial distribution of 1,3-D in the soil profile.[11]

Mandatory Visualizations
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Caption: Experimental workflow for shank injection of 1,3-Dichloropropene.
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Caption: Key factors influencing the volatilization of 1,3-Dichloropropene from soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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